2-(5-((4-Chlorophenoxy)methyl)furan-2-yl)-5-((2-methoxyethyl)amino)oxazole-4-carbonitrile

• IUPAC Name: 2-[5-[(4-chlorophenoxy)methyl]furan-2-yl]-5-(2-methoxyethylamino)-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C18H16ClN3O4/c1-23-9-8-21-17-15(10-20)22-18(26-17)16-7-6-14(25-16)11-24-13-4-2-12(19)3-5-13/h2-7,21H,8-9,11H2,1H3
• InChI Key: ZPMYCSTWGSALNM-UHFFFAOYSA-N
• Canonical SMILES: COCCNC1=C(N=C(O1)C2=CC=C(O2)COC3=CC=C(C=C3)Cl)C#N
• Molecular Formula: C18H16ClN3O4
• Molecular Weight: 373.8 g/mol

Description

2-(5-((4-Chlorophenoxy)methyl)furan-2-yl)-5-((2-methoxyethyl)amino)oxazole-4-carbonitrile is a useful research compound. Its molecular formula is C18H16ClN3O4 and its molecular weight is 373.79. The purity is usually 95%.
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Scientific Research Applications

Synthetic Pathways and Derivatives

The compound, 2-(5-((4-Chlorophenoxy)methyl)furan-2-yl)-5-((2-methoxyethyl)amino)oxazole-4-carbonitrile, represents a class of chemicals with potential applications in various fields of scientific research. Although the specific compound was not directly mentioned in the available literature, related compounds provide insight into the chemical versatility and potential utility of such molecules in synthesis, material science, and pharmacology.

Antimicrobial Properties

Research on derivatives of 1,2,4-triazole and oxadiazole, which share structural similarities with the given compound, indicates their application in developing antimicrobial agents. The synthesis of triazole derivatives has shown good to moderate activity against various microorganisms, suggesting the potential of these compounds in designing new antimicrobial agents (Bektaş et al., 2007).

Corrosion Inhibition

Pyranopyrazole derivatives, structurally related to the compound of interest, have been investigated as corrosion inhibitors for metals in acidic solutions. These studies reveal the compounds' efficiency in protecting metals from corrosion, highlighting their potential application in industrial processes and materials science (Yadav et al., 2016).

Material Science and Energetic Materials

Compounds based on furazan and oxadiazole rings have been explored for their application in creating insensitive energetic materials. Such materials are crucial for various industrial and military applications, requiring high thermal stability and low sensitivity to physical stimuli. The research into these compounds underlines their potential in synthesizing new materials with desirable explosive properties while ensuring safety during handling (Yu et al., 2017).